Cas no 1425973-15-4 (H2N-PEG4-Hydrazide)

• Product Name: H2N-PEG4-Hydrazide
• CAS No: 1425973-15-4
• MF: C₁₁H₂₅N₃O₅
• MW: 279.3333
• CID: 5052585
• PubChem ID: 126480542
• Update Time: 2025-10-22

H2N-PEG4-Hydrazide Chemical and Physical Properties

Names and Identifiers

• H2N-PEG4-Hydrazide
• mPEG4-Hydrazide
• 1425973-15-4
• CS-0116397
• DA-73981
• starbld0014345
• AKOS040743349
• HY-133339
• 1-Amino-3,6,9,12-tetraoxapentadecane-15-hydrazide

• Inchi： 1S/C11H25N3O5/c12-2-4-17-6-8-19-10-9-18-7-5-16-3-1-11(15)14-13/h1-10,12-13H2,(H,14,15)
• InChI Key： ZDRIBSUKXCGASO-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])C(N([H])N([H])[H])=O)C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])N([H])[H]

Computed Properties

• Exact Mass: 279.17942091g/mol
• Monoisotopic Mass: 279.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 118

Additional information on H2N-PEG4-Hydrazide

H2N-PEG4-Hydrazide (CAS No. 1425973-15-4): A Versatile PEG-Based Reagent for Bioconjugation and Drug Discovery

In the rapidly evolving field of bioconjugation and pharmaceutical research, H2N-PEG4-Hydrazide (CAS No. 1425973-15-4) has emerged as a critical tool for scientists. This PEGylated hydrazide derivative is widely utilized for its unique ability to link biomolecules, such as antibodies, peptides, and small-molecule drugs, through stable covalent bonds. Its amine-terminated PEG spacer (PEG4) enhances solubility and reduces immunogenicity, making it indispensable in ADC (Antibody-Drug Conjugate) development and targeted drug delivery systems.

The growing demand for precision medicine and next-generation therapeutics has propelled interest in reagents like H2N-PEG4-Hydrazide. Researchers frequently search for "PEG4 hydrazide applications" or "CAS 1425973-15-4 solubility," reflecting its relevance in optimizing drug formulations. Unlike traditional linkers, this compound’s four-ethylene glycol units provide flexibility and steric advantages, crucial for maintaining bioactivity in complex conjugates.

From a synthetic perspective, H2N-PEG4-Hydrazide excels in crosslinking reactions with aldehydes or ketones, forming hydrazone bonds under mild conditions. This property is leveraged in proteomics for labeling glycoproteins or in biomarker discovery. Its water-soluble nature (a hallmark of PEG derivatives) addresses common challenges in hydrophobic drug formulation, a hot topic in oncology and neurology research.

Recent advancements in AI-driven drug design have further highlighted the importance of PEG-based linkers. Computational models often prioritize compounds like H2N-PEG4-Hydrazide due to their predictable pharmacokinetics. Queries such as "PEG4 spacer in ADCs" or "hydrazide vs. NHS ester" underscore its comparative advantages in stability and conjugation efficiency.

Quality control is another critical area. Reputable suppliers provide H2N-PEG4-Hydrazide with rigorous HPLC/MS validation, ensuring low polydispersity (PDI < 1.05) and high purity (>95%). Such specifications are vital for GMP-compliant production, aligning with regulatory standards for clinical-stage therapeutics.

In summary, H2N-PEG4-Hydrazide (CAS No. 1425973-15-4) represents a synergy of innovation and practicality. Its role in bioconjugation chemistry, coupled with rising trends in personalized medicine, ensures its continued prominence in life sciences. As research expands into multi-functional nanocarriers and theranostic agents, this reagent will remain a cornerstone for breakthroughs.